2-(3'-(4-methoxyphenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(m-tolyl)acetamide

• IUPAC Name: 2-[3-(4-methoxyphenyl)-2',4-dioxospiro[1,3-thiazolidine-2,3'-indole]-1'-yl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C26H23N3O4S/c1-17-6-5-7-18(14-17)27-23(30)15-28-22-9-4-3-8-21(22)26(25(28)32)29(24(31)16-34-26)19-10-12-20(33-2)13-11-19/h3-14H,15-16H2,1-2H3,(H,27,30)
• InChI Key: JDIRDTMRNLQVNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CN2C3=CC=CC=C3C4(C2=O)N(C(=O)CS4)C5=CC=C(C=C5)OC
• Molecular Formula: C26H23N3O4S
• Molecular Weight: 473.5 g/mol

Description

2-(3'-(4-methoxyphenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C26H23N3O4S and its molecular weight is 473.55. The purity is usually 95%.
BenchChem offers high-quality 2-(3'-(4-methoxyphenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(m-tolyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3'-(4-methoxyphenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(m-tolyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Antibacterial Agents : Novel derivatives of this compound have shown potent antibacterial activity. For instance, Borad et al. (2015) synthesized a series of N-(benzo[d] thiazol-2-yl)-2-((2,4’-dioxospiro[indoline-3, 2’-thiazolidin]-3'-yl)amino)acetamide derivatives as emerging antibacterial agents, exhibiting broad-spectrum activity against tested microorganisms (Borad et al., 2015).

• Antioxidant and Anti-inflammatory Properties : Some derivatives have been synthesized for their potential antioxidant and anti-inflammatory effects. Koppireddi et al. (2013) created a series of compounds showing good antioxidant activity in various assays and excellent anti-inflammatory activity (Koppireddi et al., 2013).

• Antimicrobial and Antifungal Agents : Debnath and Ganguly (2015) synthesized derivatives exhibiting promising antibacterial and antifungal activities against pathogenic microorganisms (Debnath & Ganguly, 2015).

• Corrosion Inhibition : Yadav, Sarkar, and Purkait (2015) studied the corrosion inhibition performance of synthesized indoline compounds on N80 steel in hydrochloric acid, demonstrating their effectiveness as corrosion inhibitors (Yadav et al., 2015).

• Hypoglycemic Activity : Nikalje, Deshp, and Une (2012) synthesized novel derivatives and evaluated them for hypoglycemic activity in animal models, showing promising results (Nikalje et al., 2012).

• Anticancer and Antiviral Activities : Havrylyuk et al. (2013) synthesized derivatives with selective inhibition of leukemia cell lines and demonstrated high activity against Tacaribe virus strain (Havrylyuk et al., 2013).